BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 1-Amino-4-
hydroxyanthraquinone in Textile Dyeing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-Amino-4-
hydroxyanthraquinone, a key anthraquinone dye, in various textile dyeing processes. This
document details its application on synthetic and natural fibers, including experimental
protocols, performance data, and visual workflows.

Introduction

1-Amino-4-hydroxyanthraquinone, also known as C.I. Disperse Red 60, is a non-ionic
disperse dye characterized by its bright red hue and good overall fastness properties.[1][2] Its
molecular structure, featuring an anthraquinone core with amino and hydroxyl substitutions,
makes it sparingly soluble in water and suitable for dyeing hydrophobic fibers.[3] This dye is
predominantly used for polyester and its blends, but its application can be extended to other
fibers such as nylon, wool, and silk, typically through specialized dyeing methods.[1][4][5]

Physicochemical Properties
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Property Value
Chemical Formula C14H9NOs3
Molecular Weight 239.23 g/mol
Appearance Purple powder

Sparingly soluble in water, soluble in acetone

Solubilit
Y and xylene.[1]

Class Disperse Dye, Anthraquinone

Data Presentation: Performance on Various Textiles

The following tables summarize the colorfastness and dye uptake of 1-Amino-4-
hydroxyanthraquinone on different textile substrates.

Table 1: Colorfastness Properties

. Rubbing
Washing .
. . Fastness Light Fastness
Fiber Dyeing Method Fastness
(Dry/Wet) (Grade 1-8)
(Grade 1-5)
(Grade 1-5)
High-
Polyester Temperature 4-5 4-5/4 6-7
Exhaust
Nylon-6 Supercritical COz2  4-5 4-5/4-5 Acceptable
Wool Supercritical COz2  4-5 4-5/4-5 Acceptable
. Not Widely
Silk Adapted Exhaust 4 4/3-4
Reported

Note: Fastness grades are based on a scale of 1 to 5 for washing and rubbing (where 5 is
excellent) and 1 to 8 for light fastness (where 8 is excellent). Data is compiled from multiple
sources and may vary based on specific dyeing conditions and substrate characteristics.[4][6]
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Table 2: Dye Uptake

Quantitative data on the percentage of dye uptake for 1-Amino-4-hydroxyanthraquinone on
various fibers is not extensively available in the reviewed literature. The dye uptake is
influenced by numerous factors including dyeing method, temperature, pressure, pH, and the
presence of auxiliary chemicals.[7][8] Generally, it exhibits good affinity and exhaustion on
polyester under optimal conditions. For wool and silk, dye uptake is comparatively lower in
conventional aqueous dyeing due to the fiber's hydrophilic nature and the dye's hydrophobic

character.
Typical Dye
Fiber Dyeing Method o v .
Uptake/Exhaustion
) Good to Excellent (Specific %
Polyester High-Temperature Exhaust )
not consistently reported)
Polyester Supercritical CO2 High
Nylon-6 Supercritical CO2 Good
Wool Adapted Exhaust / Moderate to Good (Method
00
Supercritical CO2 dependent)
Silk Adapted Exhaust Lower to Moderate

Experimental Protocols

The following are detailed methodologies for applying 1-Amino-4-hydroxyanthraquinone to
various textile fibers.

High-Temperature Exhaust Dyeing of Polyester

This is the most common method for applying disperse dyes to polyester.[3]
Materials and Equipment:
e 100% Polyester fabric

e 1-Amino-4-hydroxyanthraquinone (C.l. Disperse Red 60)
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Dispersing agent (e.g., lignosulfonate-based)

Acetic acid (to adjust pH)

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer for color measurement

Procedure:

e Preparation of Dyebath:

[¢]

Set the liquor-to-goods ratio to 10:1.[9]

[e]

Add a dispersing agent (1 g/L) to the water.

[e]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3]

o

Pre-disperse the dye (e.g., 1% on weight of fabric, owf) in a small amount of water and
then add it to the dyebath.

e Dyeing Cycle:

[¢]

Immerse the polyester fabric in the dyebath at room temperature.

[e]

Raise the temperature to 130°C at a rate of 1-2°C/minute.[3]

[e]

Hold the temperature at 130°C for 60 minutes.[3]

o

Cool the dyebath down to 70°C.

o After-treatment (Reduction Clearing):

[¢]

Drain the dyebath.

[e]

Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).

o

Treat the dyed fabric at 70-80°C for 15-20 minutes to remove surface dye.
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o Rinse the fabric thoroughly with hot and then cold water.

o Dry the fabric.

Supercritical CO2 Dyeing of Polyester, Wool, and Nylon

This waterless dyeing technique is an environmentally friendly alternative.[4]
Materials and Equipment:
o Textile substrate (Polyester, Wool, or Nylon)
e 1-Amino-4-hydroxyanthraquinone
e Supercritical CO2 dyeing apparatus
Procedure:
e Preparation:
o The textile substrate and the dye powder are placed inside the dyeing vessel.
e Dyeing Cycle:
o The vessel is pressurized with COa.

o The temperature and pressure are raised to supercritical conditions (e.g., 120°C and 25
MPa).

o The dyeing is carried out for a specified duration (e.g., 60-120 minutes).

o After the dyeing cycle, the pressure is released, and the CO: is recycled. The dye gets
deposited on the fiber.

e Post-treatment:

o The dyed material is removed from the vessel. No washing or drying is required.

Adapted Exhaust Dyeing of Wool and Silk
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While disperse dyes are not the first choice for protein fibers, this adapted protocol can be used
for experimental purposes.

Materials and Equipment:

Wool or Silk fabric

1-Amino-4-hydroxyanthraquinone

Dispersing agent

Formic acid or acetic acid (for pH control)

Laboratory dyeing machine
Procedure:

o Preparation of Dyebath:

[e]

Set the liquor ratio (e.g., 20:1).

o

Add dispersing agent (1-2 g/L).

[¢]

Adjust the pH to 4.5-5.5 with formic or acetic acid.

o

Add the pre-dispersed dye.

» Dyeing Cycle:

(¢]

Immerse the fabric in the dyebath at 40°C.

[¢]

Raise the temperature to 90-100°C at a rate of 1°C/minute.

[¢]

Hold at this temperature for 60-90 minutes.

[e]

Cool down slowly to 60°C.

e Post-treatment:
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o Rinse the fabric thoroughly with warm and then cold water.
o Alight soaping may be necessary to improve wet fastness.
o Dry the fabric at a moderate temperature.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Dyebath Preparation Dyeing Cycle Post-Treatment

Immerse Fabric Heat to 130°C
o ] o) - (v (]

Load Fabric and Dye
into Vessel

:

Pressurize with CO2
Dye in Solution
i (Aqueous Dispersion)
Heat and Pressurize to

Supercritical State
(e.g., 120°C, 25 MPa)

i Adsorption onto
Fiber Surface

Agitation,
Temperature

Dyeing
(60-120 min) High Temp (>100°C for PET)
i Swelling of Fiber
Depressurize and Diffusion into
Recycle CO2 Fiber Matrix
Unload Dyed Fabric Fixation within Fiber
(No washing/drying needed) | | (van der Waals forces)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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